Cas no 2580208-09-7 (2-2-({(benzyloxy)carbonylamino}methyl)-4-methyl-1,3-thiazol-5-ylacetic acid)

• Product Name: 2-2-({(benzyloxy)carbonylamino}methyl)-4-methyl-1,3-thiazol-5-ylacetic acid
• CAS No: 2580208-09-7
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 5659817
• PubChem ID: 165887385
• Update Time: 2025-06-15

2-2-({(benzyloxy)carbonylamino}methyl)-4-methyl-1,3-thiazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730529
• 2-[2-({[(benzyloxy)carbonyl]amino}methyl)-4-methyl-1,3-thiazol-5-yl]acetic acid
• 2580208-09-7
• 2-2-({(benzyloxy)carbonylamino}methyl)-4-methyl-1,3-thiazol-5-ylacetic acid

• Inchi： 1S/C15H16N2O4S/c1-10-12(7-14(18)19)22-13(17-10)8-16-15(20)21-9-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,16,20)(H,18,19)
• InChI Key： XUZCCVGFUYGPJZ-UHFFFAOYSA-N
• SMILES： S1C(CNC(=O)OCC2C=CC=CC=2)=NC(C)=C1CC(=O)O

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų

Additional information on 2-2-({(benzyloxy)carbonylamino}methyl)-4-methyl-1,3-thiazol-5-ylacetic acid

Introduction to 2-2-({(benzyloxy)carbonylamino}methyl)-4-methyl-1,3-thiazol-5-ylacetic acid (CAS No. 2580208-09-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-2-({(benzyloxy)carbonylamino}methyl)-4-methyl-1,3-thiazol-5-ylacetic acid, identified by the CAS number 2580208-09-7, is a structurally sophisticated compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds widely recognized for their broad spectrum of biological activities. The presence of multiple functional groups, including a benzyloxy carbonylamino moiety and a methyl-substituted thiazole ring, makes this molecule a promising candidate for further investigation in drug discovery and therapeutic development.

The benzyloxy carbonylamino group in the molecular structure of 2-2-({(benzyloxy)carbonylamino}methyl)-4-methyl-1,3-thiazol-5-ylacetic acid plays a crucial role in modulating its interactions with biological targets. This group is commonly employed in medicinal chemistry to enhance solubility, improve metabolic stability, and facilitate prodrug design. The methyl-substituted thiazole ring contributes to the compound's stability and binding affinity, making it an attractive scaffold for developing novel bioactive molecules. The acetic acid moiety at the terminal position further enhances the compound's potential for further derivatization, allowing chemists to explore diverse structural modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-2-({(benzyloxy)carbonylamino}methyl)-4-methyl-1,3-thiazol-5-ylacetic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its structural features align well with receptors and enzymes implicated in neurological disorders, such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's therapeutic potential and justify further exploration in preclinical studies.

In vitro studies have demonstrated that 2-2-({(benzyloxy)carbonylamino}methyl)-4-methyl-1,3-thiazol-5-ylacetic acid can modulate the activity of key enzymes associated with metabolic pathways. For instance, preliminary data indicate that this compound may inhibit polyphenol oxidase (PPO), an enzyme involved in fruit ripening and plant defense mechanisms. This observation opens up possibilities for applications in agriculture and food preservation by delaying oxidative processes. Furthermore, the compound's interaction with metal ions has been investigated, revealing potential applications in metallodrug development where precise coordination with metal ions is essential for therapeutic efficacy.

The synthesis of 2-2-({(benzyloxy)carbonylamino}methyl)-4-methyl-1,3-thiazol-5-ylacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiazole ring via cyclization reactions followed by functionalization at the 4-position with a methyl group. The introduction of the benzyloxy carbonylamino group is typically achieved through nucleophilic substitution reactions or condensation reactions involving appropriate precursors. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

Quality control and analytical characterization are critical aspects of working with 2-2-({(benzyloxy)carbonylamino}methyl)-4-methyl-1,3-thiazol-5-ylacetic acid. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and assess purity levels. These analytical methods provide valuable insights into the compound's chemical behavior under various conditions, ensuring consistency across different batches. Additionally, spectroscopic techniques such as infrared (IR) spectroscopy and ultraviolet-visible (UV-vis) spectroscopy offer complementary information about functional group environments and electronic transitions within the molecule.

The pharmacokinetic properties of 2-2-(benzyloxy-carbonylamino)methyl}-4-methylthiazole[5] acetic acid are being actively studied to evaluate its bioavailability and metabolic fate. Preliminary pharmacokinetic profiles suggest that this compound exhibits moderate oral bioavailability with rapid absorption from the gastrointestinal tract. Metabolic studies indicate that it undergoes biotransformation primarily via phase II conjugation reactions involving glucuronidation and sulfation pathways. These findings are crucial for optimizing dosing regimens and minimizing potential side effects in clinical settings.

The versatility of CAS No 2580208 09 7 makes it an attractive scaffold for structure-based drug design initiatives aimed at targeting complex diseases such as cancer and autoimmune disorders. By leveraging computational tools like molecular docking simulations researchers can identify key interactions between this compound's pharmacophores and target proteins or nucleic acids responsible for disease pathogenesis. Such simulations not only accelerate hit identification but also provide insights into mechanisms of action enabling rational design strategies for next-generation therapeutics.

Future directions involving research on 2 2 ((benzyloxy carbonylamino)methyl 4 methylthiazole[5] acetic acid include exploring its potential as an intermediate in synthesizing novel analogs with enhanced pharmacological properties or improved pharmacokinetics profiles Further investigation into its role as a chiral building block could lead to development enantiomerically pure derivatives which often exhibit superior clinical outcomes due to reduced off-target effects